Cas no 623562-22-1 (tert-Butyl (3-nitropyridin-4-yl)carbamate)

• Product Name: tert-Butyl (3-nitropyridin-4-yl)carbamate
• CAS No: 623562-22-1
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• MDL: MFCD11520507
• CID: 858324
• PubChem ID: 10868370
• Update Time: 2025-05-20

tert-Butyl (3-nitropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-nitropyridin-4-yl)carbamate
• tert-butyl N-(3-nitropyridin-4-yl)carbamate
• 4-(N-Boc-amino)-3-nitropyridine
• MFCD11520507
• DTXSID80446503
• Tert-butyl (3-nitropyridin-4(1h)-ylidene)carbamate
• SB37976
• (3-nitro-pyridin-4-yl)-carbamic acid tert-butyl ester
• EN300-6989578
• SCHEMBL15953139
• DB-262658
• tert-Butyl(3-nitropyridin-4-yl)carbamate
• YZA56222
• OBEIOYAIAXCJDI-UHFFFAOYSA-N
• 623562-22-1
• CS-0272786

• MDL： MFCD11520507
• Inchi： 1S/C10H13N3O4/c1-10(2,3)17-9(14)12-7-4-5-11-6-8(7)13(15)16/h4-6H,1-3H3,(H,11,12,14)
• InChI Key： OBEIOYAIAXCJDI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.09100
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 100.27000
• LogP: 2.28190

Additional information on tert-Butyl (3-nitropyridin-4-yl)carbamate

Ter-butyl (3-nitropyridin-4-yl)carbamate: A Comprehensive Overview

The compound CAS No. 623562-22-1, commonly referred to as tert-butyl (3-nitropyridin-4-yl)carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced chemical synthesis and material science, making it a topic of interest for researchers and industry professionals alike.

The molecular structure of tert-butyl (3-nitropyridin-4-yl)carbamate consists of a tert-butyl group attached to a 3-nitropyridin-4-yl moiety via a carbamate linkage. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its functionality. The presence of the nitro group on the pyridine ring introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical transformations. Meanwhile, the tert-butyl group provides steric bulk, which can influence the compound's solubility and stability under different conditions.

Recent research has explored the synthesis of tert-butyl (3-nitropyridin-4-yl)carbamate through various routes, including nucleophilic substitution and coupling reactions. These studies have demonstrated that the compound can be efficiently synthesized using modern catalytic methods, such as palladium-catalyzed cross-coupling reactions. Such advancements have not only improved the yield but also reduced the environmental impact of its production process.

In terms of applications, tert-butyl (3-nitropyridin-4-yl)carbamate has shown promise in several areas. In the field of agrochemicals, it has been investigated as a potential precursor for herbicides and insecticides due to its ability to inhibit key enzymatic pathways in pests. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the development of bioactive molecules targeting specific disease pathways.

Recent studies have also delved into the material science applications of this compound. For instance, researchers have examined its use as a building block for advanced polymers and coatings. The unique combination of electronic properties and steric hindrance makes it an ideal candidate for developing materials with tailored mechanical and thermal characteristics.

The environmental impact of tert-butyl (3-nitropyridin-4-yl)carbamate has also been a subject of scrutiny. While it exhibits high efficiency in certain applications, its degradation pathways under various environmental conditions need further investigation to ensure sustainable use.

In conclusion, CAS No. 623562-22-1, or tert-butyl (3-nitropyridin-4-yl)carbamate, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in both academic and industrial settings.